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Compound of Interest

Compound Name: 1-(2-bromophenyl)-1H-pyrrole

Cat. No.: B1273750

This guide provides comprehensive information on the chemical and physical properties of 1-
(2-bromophenyl)-1H-pyrrole, a heterocyclic aromatic compound of interest to researchers
and professionals in drug development and organic synthesis.

Core Compound Data

The fundamental properties of 1-(2-bromophenyl)-1H-pyrrole are summarized in the table
below, providing a clear overview of its key quantitative data.

Property Value

Molecular Formula C1oHsBrN[1][2][3]
Molecular Weight 222.08 g/mol [1][2][3]
CAS Number 69907-27-3[1][2][3]
Boiling Point 293.9 °C at 760 mmHg[1]
Density 1.38 g/cm3[1]

Experimental Protocols

Detailed experimental methodologies for the synthesis and characterization of 1-(2-
bromophenyl)-1H-pyrrole are crucial for its application in further research. A general synthetic
procedure involves the reaction of an appropriate amine with 2,5-dimethoxytetrahydrofuran.
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General Synthetic Procedure:

e An amine (1 mmol), 2,5-dimethoxytetrahydrofuran (1.1 mmol), and a suitable acidic catalyst
are combined in a reaction vessel.

e The reaction mixture is stirred at an elevated temperature, typically around 90 °C.
e The progress of the reaction is monitored using thin-layer chromatography (TLC).
o Upon completion, the mixture is cooled to room temperature.

e The product is extracted using an organic solvent, such as ethyl acetate.

e The solvent is evaporated, and the resulting residue is purified by column chromatography
on silica gel to yield the pure 1-(2-bromophenyl)-1H-pyrrole.

Logical Relationships

The relationship between the compound's name, its elemental composition (formula), and its
calculated molecular weight is a fundamental concept in chemistry. The following diagram
illustrates this logical connection.

@-(Z-bromophenyl)-lH-pyrroIe)

s represented by

Molecular Formula
C10HS8BrN

Molecular Weight
222.08 g/mol
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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